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Compound of Interest

Compound Name: AGN 193109

Cat. No.: B1665644 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when working with potent compounds like AGN 193109. This guide

provides essential safety and logistical information, including operational and disposal plans, to

foster a culture of safety and build trust in handling research chemicals. While a comprehensive

Safety Data Sheet (SDS) with quantitative exposure limits for AGN 193109 is not publicly

available, the information provided by suppliers indicates that this material should be

considered hazardous.[1] Therefore, adherence to stringent safety protocols is crucial.

Key Chemical and Physical Properties
Understanding the characteristics of AGN 193109 is the first step toward safe handling. The

following table summarizes its known properties.
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Property Value Source

Chemical Name

4-[2-[5,6-Dihydro-5,5-dimethyl-

8-(4-methylphenyl)-2-

naphthalenyl]ethynyl]benzoic

acid

Molecular Formula C₂₈H₂₄O₂ [2]

Molecular Weight 392.49 g/mol [2]

Appearance Solid [1]

Purity ≥98% [2]

Solubility

Soluble to 10 mM in DMSO

with gentle warming.[2] Slightly

soluble in DMSO and

methanol.[1]

Storage Store at -20°C.[1][2]

Stability ≥4 years at -20°C.[1]

CAS Number 171746-21-7 [2]

Personal Protective Equipment (PPE)
Due to the hazardous nature of AGN 193109, a multi-layered approach to personal protection

is mandatory to prevent inhalation, ingestion, or skin contact.[1]
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PPE Category Required Equipment
Specifications and
Rationale

Eye and Face Protection
Safety goggles and a full-face

shield.

Chemical splash goggles are

essential. A full-face shield is

required when there is a risk of

splashing during solution

preparation or handling larger

quantities.

Hand Protection
Double gloves (chemotherapy-

rated nitrile or neoprene).

Two pairs of gloves provide an

extra barrier against

contamination. Change the

outer gloves frequently,

especially if contamination is

suspected.

Body Protection

Disposable, fluid-resistant

gown with long sleeves and

tight-fitting cuffs over a lab

coat.

A fully buttoned lab coat and a

disposable, fluid-resistant

gown provide comprehensive

protection against spills and

contamination.

Respiratory Protection N95 or higher-rated respirator.

A fit-tested N95 or higher-rated

respirator should be used,

particularly when handling the

powder form of the compound

outside of a certified

containment device, to

minimize inhalation exposure.

Experimental Protocols: Safe Handling and Disposal
A systematic approach is essential for safely managing AGN 193109 from receipt to disposal.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.
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Log: Record the compound's arrival, quantity, and assigned storage location in your chemical

inventory.

Store: Immediately transfer the compound to its designated storage location at -20°C.[1][2]

Ensure the storage area is clearly labeled as containing potent compounds.

Weighing and Solution Preparation (to be performed in a
certified chemical fume hood)

Prepare Workspace: Decontaminate the work surface within the fume hood and cover it with

absorbent, plastic-backed pads.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Weighing:

Tare a clean, sealable container on an analytical balance.

Carefully transfer the desired amount of AGN 193109 powder to the tared container using

a dedicated spatula. Avoid creating dust.

Securely close the container before removing it from the balance.

Dissolution:

In the fume hood, add the appropriate solvent (e.g., DMSO) to the container with the

weighed AGN 193109.[2]

Gently warm and vortex as needed to fully dissolve the compound.

Clearly label the resulting solution with the compound name, concentration, solvent, and

date of preparation.

Disposal Plan
All waste contaminated with AGN 193109 must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.
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Solid Waste:

Collect all contaminated solid waste, including used PPE (gloves, gowns, etc.), weighing

papers, and pipette tips, in a designated, clearly labeled hazardous waste container.

The container should be puncture-resistant and have a secure lid.

Liquid Waste:

Collect all solutions containing AGN 193109 in a dedicated, sealed, and clearly labeled

hazardous waste container.

Ensure the waste container is compatible with the solvents used.

Empty Containers:

The original compound container must be triple-rinsed with a suitable solvent.

Collect the rinsate as hazardous liquid waste.

After triple-rinsing, deface the label on the empty container before disposing of it in the

regular laboratory trash.[3]

Waste Pickup:

Store hazardous waste containers in a designated, secure area away from incompatible

materials.

Arrange for waste pickup by your institution's environmental health and safety department

or a certified hazardous waste vendor.

Workflow for Handling and Disposal of AGN 193109
The following diagram illustrates the logical flow for the safe handling and disposal of AGN
193109.
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Preparation Handling Disposal
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Caption: Workflow for Safe Handling and Disposal of AGN 193109.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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